![molecular formula C10H9BrO3 B2412552 3-Bromo-5-cyclopropoxybenzoic acid CAS No. 1243446-96-9](/img/structure/B2412552.png)
3-Bromo-5-cyclopropoxybenzoic acid
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Overview
Description
3-Bromo-5-cyclopropoxybenzoic acid is a chemical compound with the formula C10H9BrO3 and a molecular weight of 257.08 g/mol .
Molecular Structure Analysis
The InChI code for 3-Bromo-5-cyclopropoxybenzoic acid is 1S/C10H9BrO3/c11-7-3-6 (10 (12)13)4-9 (5-7)14-8-1-2-8/h3-5,8H,1-2H2, (H,12,13) . This indicates the specific arrangement of atoms in the molecule .It has a storage temperature of 4 degrees Celsius . The compound’s molecular weight is 257.08 g/mol .
Scientific Research Applications
Chemical Properties and Identification
“3-Bromo-5-cyclopropoxybenzoic acid” is a chemical compound with the CAS Number: 1243446-96-9 . It has a molecular weight of 257.08 . It is usually available in powder form .
Safety Information
The safety information for this compound includes several hazard statements such as H315, H319, and H335 . Precautionary measures include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Synthesis Path
The compound can be used in the synthesis of other chemical compounds . However, specific details about the synthesis path are not readily available .
Analytical Techniques
Analytical techniques such as NMR, HPLC, LC-MS, and UPLC can be used to study "3-Bromo-5-cyclopropoxybenzoic acid" .
Use in Pharmaceutical Research
The compound may be used in the preparation of pharmaceuticals . For example, it can be used as a starting reagent for the large-scale synthesis of the thromboxane receptor antagonist 3-{3-[2-(4-chlorobenzenesulfonamido)ethyl]-5-(4-fluorobenzyl)phenyl}propionic acid, via regioselective Heck cross-coupling reaction .
Safety and Hazards
properties
IUPAC Name |
3-bromo-5-cyclopropyloxybenzoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9BrO3/c11-7-3-6(10(12)13)4-9(5-7)14-8-1-2-8/h3-5,8H,1-2H2,(H,12,13) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABQJCEFBGAOWDC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1OC2=CC(=CC(=C2)C(=O)O)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9BrO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.08 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-5-cyclopropoxybenzoic acid | |
CAS RN |
1243446-96-9 |
Source
|
Record name | 3-bromo-5-cyclopropoxybenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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